Cas no 2171828-86-5 (3-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutane-1-carboxylic acid)

• Product Name: 3-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutane-1-carboxylic acid
• CAS No: 2171828-86-5
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5825380
• PubChem ID: 165513003
• Update Time: 2025-07-15

3-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutane-1-carboxylic acid
• (1s,3s)-3-[N-methyl3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]cyclobutane-1-carboxylic acid
• EN300-1531083
• 2171828-86-5
• 3-[N-methyl3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]cyclobutane-1-carboxylic acid
• EN300-1530948
• 2171343-49-8

• Inchi： 1S/C28H32N2O5/c1-30(20-14-18(15-20)27(32)33)26(31)17-7-6-8-19(13-17)29-28(34)35-16-25-23-11-4-2-9-21(23)22-10-3-5-12-24(22)25/h2-5,9-12,17-20,25H,6-8,13-16H2,1H3,(H,29,34)(H,32,33)
• InChI Key： WWIYNUQDDQYMPM-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)C1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutane-1-carboxylic acid

3-N-Methyl-3-({(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)Cyclohexaneamidocyclobutane-1-Carboxylic Acid: A Comprehensive Overview

3-N-Methyl derivatives have garnered significant attention in the field of organic chemistry due to their unique structural properties and potential applications in drug design and materials science. Among these, the compound 3-N-Methyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutane-1-carboxylic acid (CAS No: 2171828-86-5) stands out as a fascinating example of a complex molecular structure with promising functional attributes.

The molecular architecture of this compound is characterized by a cyclohexane ring fused with a cyclobutane moiety, further substituted with an N-methyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, suggests that this compound may play a role in advanced chemical synthesis or as an intermediate in the development of bioactive molecules.

Recent studies have highlighted the importance of such complex structures in the design of novel pharmaceutical agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that cyclohexane-amidocyclobutane systems can exhibit potent inhibitory activity against certain enzymes, making them valuable candidates for drug discovery efforts.

In terms of synthesis, this compound likely involves multi-step processes, including Friedel-Crafts alkylation or acylation to form the cyclohexane ring system, followed by amidation to introduce the Fmoc group. The use of microwave-assisted synthesis or other modern techniques could further optimize the reaction conditions, enhancing yield and purity.

The integration of the fluorenylmethoxycarbonyl group into this structure introduces additional functionality, such as enhanced stability under certain reaction conditions and potential applications in fluorescence-based assays. This feature aligns with current trends in chemical biology, where functional groups are engineered to facilitate both synthetic and analytical processes.

Beyond its synthetic utility, this compound's unique stereochemistry may contribute to its biological activity. The cyclobutane ring, for example, imposes significant strain on the molecule, which can influence its interaction with biological targets such as proteins or nucleic acids. Recent advancements in computational chemistry have enabled researchers to model these interactions with unprecedented accuracy, providing insights into potential therapeutic applications.

In conclusion, CAS No: 2171828-86-5 represents a sophisticated molecule at the intersection of organic synthesis and drug discovery. Its complex structure and functional groups make it a valuable tool for researchers exploring new chemical entities with bioactive properties. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.